Cas no 220780-30-3 (3-Isoxazolecarboxamide,5-formyl-N,N-dimethyl-)
220780-30-3 structure
Product Name:3-Isoxazolecarboxamide,5-formyl-N,N-dimethyl-
CAS No:220780-30-3
MF:C7H8N2O3
MW:168.15002155304
CID:244026
PubChem ID:45099337
Update Time:2025-04-19
3-Isoxazolecarboxamide,5-formyl-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxamide,5-formyl-N,N-dimethyl-
- 3-Isoxazolecarboxamide,5-formyl-N,N-dimethyl-(9CI)
- 220780-30-3
- 5-formyl-N,N-dimethylisoxazole-3-carboxamide
-
- Inchi: 1S/C7H8N2O3/c1-9(2)7(11)6-3-5(4-10)12-8-6/h3-4H,1-2H3
- InChI Key: ABDLGRBZEANHIV-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC(C(N(C)C)=O)=N1
Computed Properties
- Exact Mass: 168.05354
- Monoisotopic Mass: 168.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.4A^2
- XLogP3: 0
Experimental Properties
- PSA: 63.41
3-Isoxazolecarboxamide,5-formyl-N,N-dimethyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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